Cas no 2225144-29-4 (1-(methoxymethyl)cyclopent-2-ene-1-carboxylic acid)

• Product Name: 1-(methoxymethyl)cyclopent-2-ene-1-carboxylic acid
• CAS No: 2225144-29-4
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 6062759
• PubChem ID: 137963871
• Update Time: 2025-05-22

1-(methoxymethyl)cyclopent-2-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(methoxymethyl)cyclopent-2-ene-1-carboxylic acid
• 2-Cyclopentene-1-carboxylic acid, 1-(methoxymethyl)-
• 2225144-29-4
• EN300-1703316

• Inchi： 1S/C8H12O3/c1-11-6-8(7(9)10)4-2-3-5-8/h2,4H,3,5-6H2,1H3,(H,9,10)
• InChI Key： NAPPZOKMDYHLLM-UHFFFAOYSA-N
• SMILES： C1(COC)(C(O)=O)CCC=C1

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 250.1±23.0 °C(Predicted)
• pka: 4.09±0.20(Predicted)

Additional information on 1-(methoxymethyl)cyclopent-2-ene-1-carboxylic acid

Recent Advances in the Study of 1-(Methoxymethyl)cyclopent-2-ene-1-carboxylic Acid (CAS: 2225144-29-4)

The compound 1-(methoxymethyl)cyclopent-2-ene-1-carboxylic acid (CAS: 2225144-29-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic carboxylic acid derivative exhibits unique structural features that make it a promising candidate for various applications, including drug discovery, medicinal chemistry, and synthetic biology. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, shedding light on its versatility and utility in modern biomedical research.

One of the key breakthroughs in the study of this compound is its efficient synthesis via novel catalytic methods. A 2023 study published in the Journal of Organic Chemistry demonstrated a highly enantioselective route to 1-(methoxymethyl)cyclopent-2-ene-1-carboxylic acid using palladium-catalyzed asymmetric allylic alkylation. This method achieved excellent yields (up to 92%) and enantiomeric excess (ee > 99%), addressing previous challenges in the stereoselective preparation of this scaffold. The developed synthetic protocol has opened new avenues for the production of structurally related compounds with potential pharmaceutical applications.

In terms of biological activity, recent investigations have revealed that 1-(methoxymethyl)cyclopent-2-ene-1-carboxylic acid serves as a valuable building block for the development of enzyme inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel matrix metalloproteinase (MMP) inhibitors, showing promising activity against MMP-2 and MMP-9 with IC50 values in the low micromolar range. These findings suggest potential applications in cancer therapy and inflammatory diseases, where MMP overexpression plays a critical pathological role.

The compound's unique structural features have also been exploited in drug delivery systems. Research published in the International Journal of Pharmaceutics (2023) demonstrated that 1-(methoxymethyl)cyclopent-2-ene-1-carboxylic acid can be conjugated to polymeric nanoparticles, enhancing their cellular uptake and targeted delivery capabilities. The methoxymethyl group in particular was found to improve solubility and bioavailability of the resulting drug conjugates, addressing common formulation challenges in pharmaceutical development.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of derivatives of 1-(methoxymethyl)cyclopent-2-ene-1-carboxylic acid with biological targets. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2024) revealed that the compound's rigid bicyclic structure and carboxylic acid moiety allow for specific hydrogen bonding interactions with active sites of various enzymes, explaining its observed inhibitory activities against several therapeutically relevant targets.

Looking forward, the versatility of 1-(methoxymethyl)cyclopent-2-ene-1-carboxylic acid continues to inspire new research directions. Current investigations are exploring its potential as a chiral auxiliary in asymmetric synthesis, as well as its incorporation into novel antimicrobial agents. The compound's CAS number (2225144-29-4) has become increasingly prominent in patent applications, indicating growing commercial interest in its pharmaceutical applications. As research progresses, this molecule is expected to play an increasingly important role in the development of new therapeutic agents and chemical tools for biological research.